Cas no 1224194-63-1 (tert-butyl 3-acetyl-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: tert-butyl 3-acetyl-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 1224194-63-1
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 2617977
• PubChem ID: 46941823
• Update Time: 2025-04-21

tert-butyl 3-acetyl-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-acetyl-8-azabicyclo[3.2.1]octane-8-carboxylate
• AKOS015841212
• DTXSID40677477
• 1224194-63-1
• 3-Acetyl-8-azabicyclo[3.2.1]octane-8-carboxylic acid 1,1-dimethylethyl ester
• 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 3-acetyl-, 1,1-dimethylethyl ester
• DB-193827
• SCHEMBL22589234

• Inchi： 1S/C14H23NO3/c1-9(16)10-7-11-5-6-12(8-10)15(11)13(17)18-14(2,3)4/h10-12H,5-8H2,1-4H3
• InChI Key： AGUSULPTVXBJJF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CC(C(C)=O)CC1CC2)=O

Computed Properties

• Exact Mass: 253.16779360Da
• Monoisotopic Mass: 253.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids